N-(propan-2-yl)oxolan-3-amine hydrochloride

• CAS No.: 2551120-21-7
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.7

Description

N-(propan-2-yl)oxolan-3-amine hydrochloride is a chemical compound with the molecular formula C7H15NO·HCl. It is known for its unique structure, which includes an oxolane ring and an isopropylamine group. This compound is used in various scientific research applications due to its versatile chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(propan-2-yl)oxolan-3-amine hydrochloride typically involves the reaction of oxolane derivatives with isopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity of the final product. This may include the use of advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

N-(propan-2-yl)oxolan-3-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the oxolane ring or the amine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like halides. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives. Substitution reactions can result in a variety of functionalized compounds .

Scientific Research Applications

N-(propan-2-yl)oxolan-3-amine hydrochloride has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(propan-2-yl)oxolan-3-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(propan-2-yl)oxolan-3-amine hydrochloride include:

• N-isopropyltetrahydro-3-furanamine
• N-(propan-2-yl)oxolan-3-amine
• N-(propan-2-yl)tetrahydrofuran-3-amine .

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical properties and reactivity. Its combination of an oxolane ring and an isopropylamine group makes it a valuable compound in various research and industrial applications .